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Compound of Interest

Compound Name: Flutriafol

Cat. No.: B1673497

Technical Support Center: Optimizing Flutriafol
Application

This technical support center provides researchers, scientists, and drug development
professionals with detailed guidance on optimizing flutriafol spray droplet size for enhanced
canopy penetration.

Frequently Asked Questions (FAQSs)

Q1: What is the optimal droplet size for applying flutriafol to achieve the best canopy
penetration?

Al: There is no single optimal droplet size for all conditions. The ideal size is a function of the
crop's canopy density.[1] For fungicides in general, a fine to medium droplet size is
recommended for the best plant coverage and canopy penetration.[2][3] However, as the
canopy becomes denser, larger droplets may be required to successfully penetrate to the lower
leaves.[4][5] A targeted approach based on the canopy closure percentage is most effective.[1]

Q2: How does spray volume (carrier volume) impact the efficacy of flutriafol?

A2: Higher carrier volumes are generally recommended to improve fungicide coverage, a
critical factor for fungicides with limited mobility within the plant.[2] As plant density and canopy
size increase, a higher volume of water is necessary to ensure thorough coverage. For ground

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b1673497?utm_src=pdf-interest
https://www.benchchem.com/product/b1673497?utm_src=pdf-body
https://www.benchchem.com/product/b1673497?utm_src=pdf-body
https://www.ag.ndsu.edu/greenhouse/carringtonrec/center-points/optimizing-fungicide-spray-droplet-size-for-improved-disease-control-and-yield
https://cropprotectionnetwork.org/web-books/fungicide-use-in-field-crops?section=31-foliar-fungicide
https://www.cropscience.bayer.us/articles/bayer/fungicide-application-coverage-in-managing-disease
https://apsjournals.apsnet.org/doi/10.1094/PHP-03-22-0024-RS
https://apsjournals.apsnet.org/doi/pdf/10.1094/PHP-03-22-0024-RS
https://www.ag.ndsu.edu/greenhouse/carringtonrec/center-points/optimizing-fungicide-spray-droplet-size-for-improved-disease-control-and-yield
https://www.benchchem.com/product/b1673497?utm_src=pdf-body
https://cropprotectionnetwork.org/web-books/fungicide-use-in-field-crops?section=31-foliar-fungicide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673497?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

applications, volumes of 15 to 20 gallons per acre (GPA) are often recommended, while aerial
applications typically use 3 to 5 GPA.[2] Using spray volumes below the minimum
recommendations on the pesticide label can significantly reduce fungicide coverage and
efficacy.[6]

Q3: Can adjuvants improve the canopy penetration of flutriafol?

A3: Yes, certain adjuvants are designed to improve canopy penetration.[7][8] These adjuvants,
often referred to as deposition aids, increase the amount and uniformity of fungicide deposited
on the plant surface and deeper into the canopy.[8] They can also reduce spray drift and
increase droplet adhesion to the leaf surface, ensuring more of the active ingredient reaches
the target.[7][9]

Q4: Which factors have the most significant influence on spray droplet size?

A4: Droplet size is primarily influenced by the nozzle type, nozzle orifice size, and spray
pressure.[2][10] Environmental conditions, such as wind, can also affect the spray pattern and
deposition.[11] For aerial applications, the speed of the aircraft and the nozzle's orientation add
another layer of complexity due to air shear forces.[10]

Q5: How is spray droplet size formally measured and categorized?

A5: Spray droplet size is most commonly characterized by the Volume Median Diameter
(VMD), measured in microns (um).[2] VMD represents the midpoint droplet diameter where half
of the spray volume is in smaller droplets and the other half is in larger droplets.[2][12] The
American Society of Agricultural and Biological Engineers (ASABE) provides a standard
classification system that categorizes droplet sizes into seven categories from Very Fine (VF) to
Ultra Coarse (UC).[2] Measurement is typically performed using techniques like laser diffraction
or imaging particle analyzers.[10][13][14]

Troubleshooting Guides
Issue: Poor Fungicide Efficacy Despite Correct Dosing

This guide helps you diagnose potential causes for reduced flutriafol performance when the
application rate is correct.
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Potential Cause

Diagnostic Question

Recommended Action

Inadequate Canopy

Penetration

Was the spray coverage
assessed in the lower and
middle canopy? Were water-
sensitive papers or a tracer

dye used?

Review your application
parameters. For dense
canopies, consider increasing
carrier volume or using nozzles
that produce coarser droplets.
[2][4][5] Air-assisted sprayers
can also improve deposition
deep within the canopy.[11][15]
[16]

Incorrect Droplet Size

What was the target droplet
size (VMD)? Was it
appropriate for the canopy
density at the time of

application?

Calibrate your sprayer to
achieve the desired droplet
size. For open canopies, use
fine-to-medium droplets; for
closed canopies, use medium-

to-coarse droplets.

Environmental Factors

What were the wind speed,
temperature, and humidity

during application?

Avoid spraying in windy
conditions to prevent drift and
ensure droplets reach the
target.[11][17][18] High
temperatures and low humidity
can cause smaller droplets to
evaporate before reaching the

canopy.

Fungicide Resistance

Has this class of fungicide
(Group 3) been used
repeatedly in this location?

If you suspect resistance,
consult with a local extension
agent.[19] It is crucial to rotate

fungicide modes of action.

Improper Spray Mixture

Were any adjuvants used?
Was the tank mix order of
addition correct? Was the
spray solution agitated

properly?

Use a deposition aid or
surfactant to improve coverage
and penetration.[7][8] Ensure
proper mixing procedures are
followed to prevent settling of

the active ingredient.[19]
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Data Presentation: Droplet Size and Application
Parameters

Table 1: Recommended Droplet Size Based on Canopy Closure

This table synthesizes findings on optimizing droplet size for fungicide applications in relation to

canopy density.

Recommend .
Canopy o Typical VMD _
Description ed Droplet ) Rationale Source
Closure (microns)
Spectrum
Maximizes
Very Open Fine to coverage on
< 75% _ 150 - 250 [1]
Canopy Medium exposed leaf
surfaces.
Balances
coverage with
Moderately ]
80-89% Medium 250 - 350 the need for [1]
Closed o
initial
penetration.
Larger
droplets have
more
momentum to
Dense / Near
> 90% Coarse 350 - 450 penetrate the  [1][4]

Closure

dense upper
canopy and
reach lower

leaves.

Table 2: General Application Parameter Recommendations
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Ground
Parameter o
Application

Aerial
Application

Key
) ) Source
Considerations

15 - 20 GPA (57 -
76 L/ha)

Carrier Volume

3-5GPA (11 -
19 L/ha)

Higher volumes
are needed for
dense canopies
[2]
to ensure
thorough

coverage.[2]

20 - 60 PSI (138
- 414 kPa)

Pressure

Varies by nozzle
and aircraft

Increasing

pressure

generally [20]
decreases

droplet size.[10]

Flat-fan, angled
Nozzle Type nozzles, air-

induction

Varies by aircraft

setup

Nozzle selection
is a primary
determinant of
droplet size and
spray pattern.[2]
[15][16] Angled

nozzles can

[2]019]

improve
coverage in the
lower canopy.
[19]

Experimental Protocols
Protocol 1: Evaluating Flutriafol Canopy Penetration
Using Water-Sensitive Paper (WSP)

Objective: To quantitatively assess spray droplet deposition at various levels within a crop

canopy under different application parameters.

Materials:
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¢ Flutriafol solution mixed at the desired concentration.

o Water-Sensitive Paper (WSP) cards (e.g., 26 X 76 mm).

» Stapler or clips to attach WSP to leaves.

o Calibrated sprayer with adjustable nozzles, pressure, and speed.

e High-resolution scanner or specialized image analysis software.

o Personal Protective Equipment (PPE) as per flutriafol safety data sheet.[17][21][22]

Methodology:

o Experimental Design: Use a completely randomized design with multiple replications for
each treatment (a specific combination of nozzle type, pressure, and carrier volume).

o Canopy Placement: In each plot, select representative plants. Place WSP cards at three
canopy levels:

o Upper Canopy: Attach to a fully expanded leaf in the top third of the plant, facing upwards.

o Middle Canopy: Attach to a leaf in the middle third of the plant, ensuring it is partially
shaded by upper leaves.

o Lower Canopy: Attach to a leaf in the bottom third of the plant, deep within the canopy.

e Sprayer Application:

o Calibrate the sprayer to the desired pressure, speed, and flow rate for the first treatment.

o Spray the entire plot, ensuring the boom height is appropriate for the crop.

o Record all application parameters and environmental conditions (wind speed,
temperature, humidity).

» Sample Collection: Carefully collect the WSP cards after the spray has dried, avoiding
contact with the sensitive surface. Place them in labeled bags.
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o Data Analysis:
o Scan the WSP cards at high resolution (e.g., 600 dpi).

o Use image analysis software to quantify the percent of the card area covered by droplets
and the number of droplets per cm>.

o Analyze the data statistically to compare deposition between treatments at each canopy
level.

Visualizations
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Caption: Workflow for a canopy penetration experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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